Cas no 1823835-61-5 (Benzyl (5-fluoroazepan-4-yl)carbamate hydrochloride)

• Product Name: Benzyl (5-fluoroazepan-4-yl)carbamate hydrochloride
• CAS No: 1823835-61-5
• MF: C₁₄H₂₀ClFN₂O₂
• MW: 302.772206306458
• CID: 4918488
• Update Time: 2025-10-30

Benzyl (5-fluoroazepan-4-yl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl (5-fluoroazepan-4-yl)carbamate hydrochloride
• Benzyl (5-fluoroazepan-4-yl)carbamate HCl

• Inchi： 1S/C14H19FN2O2.ClH/c15-12-6-8-16-9-7-13(12)17-14(18)19-10-11-4-2-1-3-5-11;/h1-5,12-13,16H,6-10H2,(H,17,18);1H
• InChI Key： LVJYQWXXIOGOIH-UHFFFAOYSA-N
• SMILES： Cl.FC1CCNCCC1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 283
• Topological Polar Surface Area: 50.4

Additional information on Benzyl (5-fluoroazepan-4-yl)carbamate hydrochloride

Benzyl (5-fluoroazepan-4-yl)carbamate hydrochloride: A Comprehensive Overview

The compound Benzyl (5-fluoroazepan-4-yl)carbamate hydrochloride with CAS No. 1823835-61-5 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and potential bioactivity, has been the subject of extensive research in recent years. In this article, we will delve into its chemical properties, synthesis methods, pharmacological activities, and its implications in drug discovery.

Benzyl (5-fluoroazepan-4-yl)carbamate hydrochloride is a derivative of azepane, a seven-membered nitrogen-containing ring structure. The presence of a fluorine atom at the 5-position of the azepane ring introduces unique electronic properties, making it a valuable component in various chemical reactions. The benzyl group attached to the carbamate moiety further enhances the molecule's stability and bioavailability. This combination of structural features positions the compound as a promising candidate for therapeutic applications.

Recent studies have highlighted the potential of Benzyl (5-fluoroazepan-4-yl)carbamate hydrochloride as a modulator of key biological pathways. For instance, researchers have investigated its role in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier makes it particularly appealing for central nervous system-related therapies.

The synthesis of Benzyl (5-fluoroazepan-4-yl)carbamate hydrochloride involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The starting material is typically an azepane derivative, which undergoes fluorination at the 5-position to introduce the fluorine atom. Subsequent steps involve the formation of the carbamate group through nucleophilic substitution reactions, followed by protonation to yield the hydrochloride salt.

One of the most intriguing aspects of this compound is its pharmacokinetic profile. Studies have shown that Benzyl (5-fluoroazepan-4-yl)carbamate hydrochloride exhibits favorable absorption and distribution properties, which are critical for its efficacy as a drug candidate. Additionally, its metabolic stability has been evaluated in vitro and in vivo models, providing valuable insights into its potential for long-term therapeutic use.

In terms of safety and toxicity, preliminary studies indicate that Benzyl (5-fluoroazepan-4-yl)carbamate hydrochloride has a low toxicity profile at therapeutic doses. However, further research is required to fully understand its long-term effects and potential side effects.

The application of Benzyl (5-fluoroazepan-4-yl)carbamate hydrochloride extends beyond pharmacology into materials science and catalysis. Its unique structure makes it a potential candidate for designing novel catalysts or advanced materials with tailored properties.

In conclusion, Benzyl (5-fluoroazepan-4-yl)carbamate hydrochloride represents a significant advancement in chemical research with promising applications in drug development and beyond. As research continues to unfold, this compound may pave the way for innovative therapeutic strategies and materials innovation.